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Compound of Interest

Compound Name: 1,1-Dibromoformaldoxime

Cat. No.: B047391 Get Quote

For laboratory professionals engaged in research, development, and scientific analysis, the

responsible management of chemical waste is paramount. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of 1,1-Dibromoformaldoxime,

ensuring the safety of personnel and adherence to regulatory standards. Due to its hazardous

properties, this compound requires careful handling throughout its lifecycle, from use to final

disposal.

Core Safety and Regulatory Data
A foundational aspect of safe disposal is a clear understanding of the compound's properties

and the regulations governing its waste classification. The following table summarizes key data

for 1,1-Dibromoformaldoxime.
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Parameter Value / Guideline Source

Chemical Formula CHBr₂NO [1][2]

Appearance White to dark orange solid [1]

Hazards

Causes skin irritation (H315),

serious eye irritation (H319),

and may cause respiratory

irritation (H335).[3][4]

GHS Hazard Statements

Toxicity

Considered an organic

halogen compound with a

degree of toxicity.[1]

General Classification

Waste Classification
Must be classified as

hazardous waste.
US EPA (40 CFR 261.3)[3][5]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container, away from

incompatible materials and

ignition sources.[3][6]

Safety Data Sheet

Detailed Disposal Protocol
The proper disposal of 1,1-Dibromoformaldoxime is a critical procedure that must be

conducted with precision and care to mitigate risks. The following protocol outlines the

necessary steps from initial preparation to final hand-off to waste management professionals.

Step 1: Personal Protective Equipment (PPE) and
Preparation
Before handling 1,1-Dibromoformaldoxime for disposal, it is imperative to be equipped with

the appropriate personal protective equipment.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.
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Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.

Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities,

consider a chemical-resistant suit.

Respiratory Protection: If there is a risk of dust or aerosol generation, a NIOSH-approved

respirator is essential.[6]

Work Area: Ensure the disposal activities are conducted in a well-ventilated area, such as a

chemical fume hood.[3][6]

Step 2: Waste Segregation and Containerization
Proper segregation and containment are crucial to prevent unintended chemical reactions and

ensure compliant disposal.

Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container

that is compatible with halogenated organic compounds.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "1,1-Dibromoformaldoxime." Note the start date of waste accumulation.

No Mixing: Do not mix 1,1-Dibromoformaldoxime waste with other waste streams,

particularly incompatible materials.

Step 3: Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Minor Spills:

For small spills, use dry cleanup procedures to avoid generating dust.[6]

Carefully sweep or vacuum the spilled material.[6][7] If using a vacuum, it must be rated

for hazardous dust.

Place the collected material into the designated hazardous waste container.[6]
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Major Spills:

Evacuate the immediate area and alert colleagues.

If safe to do so, prevent the spill from entering drains or waterways.[6]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Step 4: Final Disposal Procedure
The ultimate disposal of the collected waste must be handled by certified professionals.

Secure Storage: Store the sealed and labeled hazardous waste container in a designated,

secure area with secondary containment.

Professional Collection: Arrange for a licensed hazardous waste disposal company to collect

the waste.[8]

Regulatory Compliance: Ensure that all federal, state, and local regulations for the disposal

of hazardous waste are strictly followed.[1][3] Chemical waste generators are responsible for

the correct classification and disposal of the waste they produce.[3][5]

Disposal Workflow Visualization
The following diagram illustrates the logical flow of the disposal process for 1,1-
Dibromoformaldoxime, from initial handling to final disposal.
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Caption: Disposal workflow for 1,1-Dibromoformaldoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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